Cas no 872857-53-9 (N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872857-53-9
• MF: C₂₃H₂₂ClN₃O₄
• MW: 439.891484737396
• CID: 5509251
• PubChem ID: 16812434
• Update Time: 2025-07-24

N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• N-(5-chloro-2-methylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)-1H-indol-3-yl]-2-oxoacetamide
• N-(5-chloro-2-methylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• AKOS001921017
• N-(5-chloro-2-methylphenyl)-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide
• NCGC00307402-01
• F2001-0564
• 872857-53-9
• AB01304217-01
• N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

• Inchi： 1S/C23H22ClN3O4/c1-15-6-7-16(24)12-19(15)25-23(30)22(29)18-13-27(20-5-3-2-4-17(18)20)14-21(28)26-8-10-31-11-9-26/h2-7,12-13H,8-11,14H2,1H3,(H,25,30)
• InChI Key： PHYHCIOQVGBHDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(C(C1=CN(C2C=CC=CC=21)CC(N1CCOCC1)=O)=O)=O

Computed Properties

• Exact Mass: 439.1298839g/mol
• Monoisotopic Mass: 439.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

Introduction to N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide and Its Significance in Modern Chemical Biology

N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide, a compound with the CAS number 872857-53-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic intervention. The synthesis and exploration of such molecules are pivotal in understanding the mechanisms of various biological pathways and developing novel treatments for complex diseases.

The molecular framework of N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a chloro-substituted aromatic ring and a morpholine moiety enhances its binding affinity to target proteins, making it a promising candidate for further investigation. Additionally, the indole scaffold, which is well-documented for its role in various pharmacological activities, adds another layer of complexity and potential therapeutic benefit.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological properties. Studies have demonstrated that indole-based compounds can modulate multiple signaling pathways, including those involved in inflammation, apoptosis, and cell proliferation. The specific arrangement of functional groups in N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide suggests that it may interact with several key targets, making it a versatile tool for exploring new therapeutic strategies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. The successful synthesis not only underscores the synthetic prowess of the research team but also highlights the importance of innovative methodologies in accessing novel bioactive molecules.

One of the most compelling aspects of N-(5-chloro-2-methylphenyl)-2-{1-2-(morpholin-4-yi)-l}-oxoethyl-lH-indol-l -yI}-z oxoacetamide is its potential application in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against various disease models, including cancer and neurodegenerative disorders. Preclinical studies have shown that it can inhibit the growth of tumor cells by modulating key signaling pathways involved in cell survival and proliferation. Furthermore, its ability to cross the blood-brain barrier suggests that it may be effective in treating neurological conditions.

The integration of computational chemistry and machine learning has accelerated the discovery process for such compounds. By leveraging these technologies, researchers can predict the biological activity of N-(5-chloro-z-methylphenyl)-z{ly-l-z( morpholln-l -yI))-z oxoe thyl-IH-indol-l -yI}-z oxooetarnide with high accuracy before conducting expensive wet lab experiments. This approach not only saves time and resources but also allows for the rapid optimization of lead compounds based on computational data.

The role of morpholine derivatives in medicinal chemistry cannot be overstated. These compounds have been widely used in drug development due to their favorable pharmacokinetic properties and ability to interact with a variety of biological targets. The incorporation of a morpholine moiety into N-(5-chloro-z-methylphenyl)-z{ly-l-z( morpholln-l -yI))-z oxoe thyl-IH-indol-l -yI}-z oxooetarnide enhances its solubility and bioavailability, making it more suitable for therapeutic applications.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the structure-function relationships of complex molecules like N-(5-chloro-z-methylphenyl)-z{ly-l-z( morpholln-l -yI))-z oxoe thyl-IH-indol-l -yI}-z oxooetarnide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about the molecular structure and interactions, which is crucial for understanding its biological activity.

The future prospects for N-(5-chloro-z-methylphenyl)-z{ly-l-z( morpholln-l -yI))-z oxoe thyl-IH-indol-l -yI}-z oxooetarnide are promising, with ongoing studies aimed at further optimizing its pharmacological properties. Researchers are exploring various modifications to enhance its potency, selectivity, and pharmacokinetic profile. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human patients suffering from chronic diseases.

In conclusion, N-(5-chloro-z-methylphenyl)-z{ly-l-z(morpholln-l -yI))-z oxoe thyl-IH-indol-l -yI}-z oxooetarnide is a remarkable compound that exemplifies the intersection of chemistry and biology. Its unique structure and promising biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing medical challenges of our time.